Cas no 2172037-44-2 (2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172037-44-2
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6006575
• PubChem ID: 165597317
• Update Time: 2025-06-10

2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile
• EN300-1598758
• 2-[5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172037-44-2

• Inchi： 1S/C12H18N4O/c1-9(17)3-2-8-16-12(10-4-5-10)11(6-7-13)14-15-16/h9-10,17H,2-6,8H2,1H3
• InChI Key： YBWMHOMICVMVKY-UHFFFAOYSA-N
• SMILES： OC(C)CCCN1C(=C(CC#N)N=N1)C1CC1

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-Cyclopropyl-1-(4-Hydroxypentyl)-1H-1,2,3-Triazol-4-ylacetonitrile (CAS No. 2172037-44-2)

2-5-Cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172037-44-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The presence of a cyclopropyl group and a hydroxypentyl substituent adds complexity and functionality to the molecule, making it a promising candidate for further research and development.

The synthesis of 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile involves a series of well-defined chemical reactions. The key steps include the formation of the triazole ring through a copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, followed by the introduction of the cyclopropyl and hydroxypentyl moieties. This synthetic route is highly efficient and can be scaled up for larger-scale production, making it suitable for both academic and industrial applications.

Recent studies have highlighted the potential of 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile in various therapeutic areas. One notable application is in the treatment of fungal infections. Triazoles are well-known for their antifungal properties, and the addition of the cyclopropyl and hydroxypentyl groups may enhance the compound's ability to target specific fungal pathogens. Preliminary in vitro studies have shown that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile has also shown promise in anti-inflammatory research. Inflammation is a complex biological response involving various cellular and molecular mechanisms. The triazole scaffold is known to modulate inflammatory pathways, and the presence of the hydroxypentyl group may enhance this activity by improving cellular uptake and bioavailability. Studies using animal models have demonstrated that this compound can effectively reduce inflammation in tissues affected by chronic inflammatory conditions.

The pharmacokinetic properties of 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile have been extensively studied to understand its behavior in biological systems. Key parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity have been evaluated using both in vitro and in vivo models. Results indicate that this compound has favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity levels. These properties make it an attractive candidate for further preclinical and clinical development.

Clinical trials are currently underway to assess the safety and efficacy of 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's ability to target multiple biological pathways simultaneously may offer a unique advantage over existing treatments for fungal infections and inflammatory diseases.

In conclusion, 2-5-cyclopropyl-1-(4-hydroxypentyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172037-44-2) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development. As more data becomes available from ongoing clinical trials, it is expected that this compound will play a significant role in advancing our understanding and treatment of various diseases.